Cas no 38867-17-3 (2,6-HEPTADIENOIC ACID, 96%, PREDOMINANTLY TRANS)

• Product name: 2,6-HEPTADIENOIC ACID, 96%, PREDOMINANTLY TRANS
• CAS No: 38867-17-3
• MF: C₇H₁₀O₂
• MW: 126.1531
• CID: 924001
• PubChem ID: 5813247

2,6-HEPTADIENOIC ACID, 96%, PREDOMINANTLY TRANS Chemical and Physical Properties

Names and Identifiers

• (2E)-hepta-2,6-dienoic acid
• 2,6-Heptadienoic acid,predominantly trans
• SCHEMBL473760
• QQVKNEQDEIZBLC-AATRIKPKSA-N
• (e)-2,6-heptadienoic acid
• 68860-52-6
• SCHEMBL473758
• Hepta-2,6-dienoic Acid
• AKOS006223969
• 2,6-Heptadienoic acid,96%,predominantly trans
• (E)-Hepta-2,6-dienoic acid
• DTXSID60421035
• 2,6-HEPTADIENOIC ACID, 96%, PREDOMINANTLY TRANS
• 38867-17-3

• Inchi： InChI=1S/C7H10O2/c1-2-3-4-5-6-7(8)9/h2,5-6H,1,3-4H2,(H,8,9)/b6-5+
• InChI Key： QQVKNEQDEIZBLC-AATRIKPKSA-N
• SMILES： C=CCCC=CC(=O)O

Computed Properties

• Exact Mass: 126.0681
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 1.6

Experimental Properties

• Density: 0.971 g/mL at 25 °C(lit.)
• Boiling Point: 76-81 °C2 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.473(lit.)
• PSA: 37.3

2,6-HEPTADIENOIC ACID, 96%, PREDOMINANTLY TRANS Security Information

• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-27-28-36/37/39-45
• Hazardous Material Identification：
• PackingGroup：III
• HazardClass：8